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Compound of Interest

Compound Name: 3-Keto petromyzonol

Cat. No.: B561654

An In-depth Technical Guide to 3-Keto
Petromyzonol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Keto petromyzonol, a key bile
acid derivative that functions as a sex pheromone in the sea lamprey (Petromyzon marinus).
This document outlines its chemical structure, physicochemical properties, biological activity,
and its role in the neuroendocrine system, making it a valuable resource for researchers in
chemical ecology, neurobiology, and drug development.

Chemical Structure and Properties

3-Keto petromyzonol is a C24 bile acid, a derivative of petromyzonol. Its chemical name is
(50,70,120a)-7,12,24-Trihydroxy-cholan-3-one.[1] The biologically active form is often the
sulfated conjugate, 3-keto petromyzonol sulfate (3kPZS), which plays a crucial role as a sex
pheromone.[2][3][4][5] The sulfate group enhances water solubility and specificity for its
olfactory receptor.

Chemical Identifiers:

e IUPAC Name: (4R)-4-[(5S,7R,8R,9S,10S,12S,13R,14S,17R)-7,12-dihydroxy-10,13-dimethyl-
3-o0x0-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-
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yllpentan-1-ol
o CAS Number: 359436-56-9

Table 1: Physicochemical Properties of 3-Keto Petromyzonol

Property Value Source
Molecular Formula C24H4004

Molecular Weight 392.57 g/mol

Melting Point 173-175 °C

Boiling Point 543.7 °C at 760 mmHg

Flash Point 296.7 °C

Density 1.130 g/cm3

Vapor Pressure 4.34E-14 mmHg at 25°C

LogP 3.56

Chloroform (Slightly, Heated),

Solubilit
Y DMSO (Slightly)

Storage Temperature -20°C Freezer

Biological Activity and Mechanism of Action

3-Keto petromyzonol, primarily in its sulfated form (3kPZS), is a potent sex pheromone
released by spermiating male sea lampreys. It serves as a chemoattractant, guiding ovulating
females to nesting sites to synchronize spawning. This pheromone is synthesized in the liver,
released through the gills, and is detectable by females at concentrations as low as 10712 M.

The mechanism of action involves the binding of 3kPZS to specific G protein-coupled olfactory
receptors in the female sea lamprey's olfactory epithelium. This binding event initiates a signal
transduction cascade that ultimately modulates the synthesis and release of gonadotropin-
releasing hormone (GnRH). This, in turn, influences the hypothalamic-pituitary-gonadal (HPG)
axis, priming the neuroendocrine system for reproduction. The specificity of this interaction is
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highlighted by the fact that minor structural modifications to the 3kPZS molecule can
significantly alter or even antagonize the behavioral response.

Experimental Protocols

Detailed experimental protocols for the synthesis and purification of 3-Keto petromyzonol are
proprietary and not publicly available. However, the literature describes several key
experimental assays used to characterize its biological activity.

a) Electro-Olfactogram (EOG) Recordings: This electrophysiological technique is used to
measure the response of the olfactory epithelium to 3kPZS and its analogs.

o Objective: To determine the sensitivity and specificity of the olfactory sensory neurons to the
pheromone.

» Methodology:
o An adult female sea lamprey is anesthetized and immobilized.
o The olfactory chamber is exposed and continuously perfused with a saline solution.

o Arecording electrode is placed on the surface of the olfactory epithelium, with a reference
electrode placed on nearby non-sensory tissue.

o Pulses of the test odorant (e.g., 3KPZS dissolved in saline) are introduced into the
perfusing solution.

o The summed generator potential of the responding olfactory sensory neurons is recorded
as a negative voltage deflection, the magnitude of which is proportional to the stimulus
intensity.

b) Two-Choice Flume Behavioral Assays: This assay is used to assess the chemoattractant or
repellent properties of 3kPZS.

o Objective: To determine if ovulating female sea lampreys are attracted to, are neutral to, or
avoid a water source containing 3kPZS.

o Methodology:
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o Atwo-choice maze or flume is set up with a constant flow of water.
o An ovulating female sea lamprey is introduced into the downstream end of the flume.

o One side of the flume is scented with a control solution (e.g., saline), while the other side
is scented with the experimental solution (e.g., 10712 M 3kPZS).

o The movement of the female is tracked over a set period.

o Preference is determined by the amount of time the female spends in the scented side of
the flume and the number of entries into that side. Search behaviors, such as increased
swimming activity, are also noted.

Signaling Pathway and Experimental Workflow
Visualization

The following diagrams illustrate the biological pathway of 3-Keto petromyzonol sulfate and a
typical experimental workflow for its evaluation.

Click to download full resolution via product page

Caption: Signaling pathway of 3-keto petromyzonol sulfate from male release to female
behavioral response.
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Caption: Experimental workflow for evaluating the biological activity of 3-keto petromyzonol
sulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Keto petromyzonol chemical structure and
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b561654#3-keto-petromyzonol-chemical-structure-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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